Cas no 1346600-48-3 (2-Methyl-3-octylmaleic Anhydride)
2-Methyl-3-octylmaleic Anhydride Chemical and Physical Properties
Names and Identifiers
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- 3-Octyl-4-methylfuran-2,5-dione
- 3-METHYL-4-OCTYLFURAN-2,5-DIONE
- 2-Methyl-3-octylmaleic Anhydride
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- Inchi: 1S/C13H20O3/c1-3-4-5-6-7-8-9-11-10(2)12(14)16-13(11)15/h3-9H2,1-2H3
- InChI Key: IJVQISVXVMUJOR-UHFFFAOYSA-N
- SMILES: O1C(C(C)=C(C1=O)CCCCCCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 302
- XLogP3: 4.3
- Topological Polar Surface Area: 43.4
2-Methyl-3-octylmaleic Anhydride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M324460-25mg |
2-Methyl-3-octylmaleic Anhydride |
1346600-48-3 | 25mg |
$207.00 | 2023-05-17 | ||
| TRC | M324460-250mg |
2-Methyl-3-octylmaleic Anhydride |
1346600-48-3 | 250mg |
$1642.00 | 2023-05-17 |
2-Methyl-3-octylmaleic Anhydride Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2-Methyl-3-octylmaleic Anhydride
Research Brief on 2-Methyl-3-octylmaleic Anhydride (CAS: 1346600-48-3) in Chemical Biology and Pharmaceutical Applications
2-Methyl-3-octylmaleic anhydride (CAS: 1346600-48-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's distinct maleic anhydride core and alkyl side chain make it a promising candidate for various biomedical applications, including drug delivery systems and enzyme inhibition.
Recent studies have explored the synthesis and characterization of 2-Methyl-3-octylmaleic anhydride, highlighting its stability and reactivity under physiological conditions. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its molecular structure and purity. Additionally, computational modeling has been utilized to predict its interaction with biological targets, providing insights into its mechanism of action. These foundational studies are critical for understanding the compound's potential in drug development and other therapeutic applications.
One of the most promising areas of research involving 2-Methyl-3-octylmaleic anhydride is its role in targeted drug delivery systems. The compound's hydrophobic octyl chain and reactive anhydride group allow it to form covalent bonds with various drug molecules, enhancing their solubility and bioavailability. Recent in vitro studies have demonstrated its efficacy in conjugating with anticancer agents, resulting in improved tumor-targeting capabilities and reduced systemic toxicity. These findings suggest that 2-Methyl-3-octylmaleic anhydride could serve as a versatile linker in the design of next-generation therapeutics.
Another significant application of 2-Methyl-3-octylmaleic anhydride lies in its potential as an enzyme inhibitor. Preliminary studies have shown that the compound can selectively inhibit certain enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. For instance, research has indicated its ability to modulate the activity of phospholipase A2, an enzyme implicated in conditions such as arthritis and asthma. Further investigations are underway to optimize its inhibitory potency and evaluate its safety profile in preclinical models.
Despite these promising developments, challenges remain in the widespread adoption of 2-Methyl-3-octylmaleic anhydride for clinical use. Issues such as scalability of synthesis, long-term stability, and potential off-target effects need to be addressed through rigorous testing and optimization. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound. Future research directions may include exploring its use in combination therapies and investigating its interactions with other biomolecules.
In conclusion, 2-Methyl-3-octylmaleic anhydride (CAS: 1346600-48-3) represents a promising frontier in chemical biology and pharmaceutical research. Its unique properties and versatile applications make it a valuable tool for drug development and targeted therapy. As ongoing studies continue to elucidate its mechanisms and refine its applications, this compound is poised to make significant contributions to the advancement of biomedical science. Researchers and industry professionals are encouraged to stay abreast of new findings in this rapidly evolving field.
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